Cas no 2138522-02-6 (3-Bromo-4-(2,2-difluoropropoxy)-1lambda6-thiolane-1,1-dione)

• Product Name: 3-Bromo-4-(2,2-difluoropropoxy)-1lambda6-thiolane-1,1-dione
• CAS No: 2138522-02-6
• MF: C₇H₁₁BrF₂O₃S
• MW: 293.126247644424
• CID: 5760438
• PubChem ID: 165717626
• Update Time: 2025-06-14

3-Bromo-4-(2,2-difluoropropoxy)-1lambda6-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• EN300-1136262
• 2138522-02-6
• 3-bromo-4-(2,2-difluoropropoxy)-1lambda6-thiolane-1,1-dione
• 3-Bromo-4-(2,2-difluoropropoxy)-1lambda6-thiolane-1,1-dione

• Inchi： 1S/C7H11BrF2O3S/c1-7(9,10)4-13-6-3-14(11,12)2-5(6)8/h5-6H,2-4H2,1H3
• InChI Key： YVEAIXCHOWXCNJ-UHFFFAOYSA-N
• SMILES： BrC1CS(CC1OCC(C)(F)F)(=O)=O

Computed Properties

• Exact Mass: 291.95803g/mol
• Monoisotopic Mass: 291.95803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 51.8Ų

Additional information on 3-Bromo-4-(2,2-difluoropropoxy)-1lambda6-thiolane-1,1-dione

Research Briefing on 3-Bromo-4-(2,2-difluoropropoxy)-1lambda6-thiolane-1,1-dione (CAS: 2138522-02-6)

This research briefing provides an in-depth analysis of the latest advancements in the study of 3-Bromo-4-(2,2-difluoropropoxy)-1lambda6-thiolane-1,1-dione (CAS: 2138522-02-6), a compound of significant interest in the field of chemical biology and pharmaceutical research. The compound's unique structural features and potential therapeutic applications have spurred numerous investigations, which are summarized herein.

Recent studies have focused on the synthesis and characterization of 3-Bromo-4-(2,2-difluoropropoxy)-1lambda6-thiolane-1,1-dione, highlighting its role as a key intermediate in the development of novel bioactive molecules. The compound's bromine and difluoropropoxy substituents contribute to its reactivity and potential as a building block for more complex structures. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm its purity and structural integrity.

In pharmacological research, 3-Bromo-4-(2,2-difluoropropoxy)-1lambda6-thiolane-1,1-dione has been evaluated for its inhibitory effects on specific enzymatic targets. Preliminary results suggest that it exhibits moderate activity against certain kinases and proteases, making it a candidate for further optimization in drug discovery programs. Computational modeling studies have also been conducted to predict its binding affinity and interaction mechanisms with biological targets.

The compound's potential applications extend beyond therapeutics. Recent reports indicate its utility in material science, particularly in the development of fluorinated polymers with enhanced stability and performance characteristics. These findings underscore the versatility of 3-Bromo-4-(2,2-difluoropropoxy)-1lambda6-thiolane-1,1-dione across multiple disciplines.

Despite these promising developments, challenges remain in scaling up the synthesis of 3-Bromo-4-(2,2-difluoropropoxy)-1lambda6-thiolane-1,1-dione and optimizing its pharmacokinetic properties. Future research directions may include exploring its derivatives for improved bioactivity and investigating its mechanisms of action in greater detail. Collaborative efforts between academia and industry will be crucial in advancing these studies.

In conclusion, 3-Bromo-4-(2,2-difluoropropoxy)-1lambda6-thiolane-1,1-dione represents a compound of considerable interest with diverse applications in chemical biology and pharmaceutical research. Continued investigation into its properties and potential will likely yield valuable insights and contribute to the development of new therapeutic and material innovations.